Cas no 75279-54-8 (2-(5-chloro-2-fluorophenyl)acetonitrile)

• Product Name: 2-(5-chloro-2-fluorophenyl)acetonitrile
• CAS No: 75279-54-8
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD01631438
• CID: 562977
• PubChem ID: 2773726
• Update Time: 2025-04-19

2-(5-chloro-2-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluorophenylacetonitrile
• 2-(5-chloro-2-fluorophenyl)acetonitrile
• 5-Chloro-2-fluorobenzyl cyanide
• Benzeneacetonitrile,5-chloro-2-fluoro-
• 5-Chloro-2-fluorobenzylcyanide
• A9598
• CS-0135408
• 2-(5-chloro-2-fluorophenyl)acetonitrile;5-Chloro-2-fluorophenylacetonitrile
• AM61635
• AC-9786
• FT-0658545
• AKOS005063940
• EN300-1968399
• SCHEMBL836823
• DS-12900
• DTXSID80378673
• QGPGNOMDUNQMJY-UHFFFAOYSA-N
• Benzeneacetonitrile, 5-chloro-2-fluoro-
• MFCD01631438
• J-517303
• CK1019
• 75279-54-8
• SY040758
• STL556948
• DB-000372
• BBL103138
• (5-chloro-2-fluorophenyl)acetonitrile
• 2-(5-chloro-2-fluoro-phenyl)acetonitrile

• MDL： MFCD01631438
• Inchi： 1S/C8H5ClFN/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3H2
• InChI Key： QGPGNOMDUNQMJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CC#N)F

Computed Properties

• Exact Mass: 169.00900
• Monoisotopic Mass: 169.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.286
• Boiling Point: 253°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.528
• PSA: 23.79000
• LogP: 2.54518

2-(5-chloro-2-fluorophenyl)acetonitrile Security Information

• Hazard Statement： H302-H312-H332
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL